Cas no 5893-70-9 (1-Isopropylindoline)

• Product Name: 1-Isopropylindoline
• CAS No: 5893-70-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 949330
• PubChem ID: 12151499
• Update Time: 2024-02-29

1-Isopropylindoline Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2,3-dihydro-1-(1-methylethyl)-(9CI)
• isopropylindolin
• 1-Isopropylindoline
• N-(iso-Propyl)-indoline
• KCNSXRWYZKXRLP-UHFFFAOYSA-N
• 1H-Indole, 2,3-dihydro-1-(1-methylethyl)-

• Inchi： 1S/C11H15N/c1-9(2)12-8-7-10-5-3-4-6-11(10)12/h3-6,9H,7-8H2,1-2H3
• InChI Key： KCNSXRWYZKXRLP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CC1)C(C)C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives